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Compound of Interest

Compound Name: Anticancer agent 119

Cat. No.: B15583170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anticancer agent 119, also identified as compound 13K, is a novel 2-benzoxazolyl hydrazone

derivative that has demonstrated significant cytotoxic activity against a panel of human cancer

cell lines.[1] These application notes provide a comprehensive guide for the high-throughput

screening (HTS) of Anticancer agent 119, including its known biological activities, detailed

experimental protocols for cell viability assays, and a representative signaling pathway to guide

further mechanistic studies.

Biological Activity and Data Presentation
Anticancer agent 119 has shown potent growth-inhibitory effects on various cancer cell lines.

The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a

drug that is required for 50% inhibition in vitro, have been determined for several cell lines. This

data is crucial for designing effective HTS campaigns and for selecting appropriate cell models

for further investigation.
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Cell Line Cancer Type IC50 (nM)

Butkitt Burkitt's Lymphoma 30[1]

HT-29 Colorectal Cancer 40[1]

HeLa Cervical Cancer 100[1]

CCRF-CEM Acute Lymphoblastic Leukemia 140[1]

Postulated Signaling Pathway
While the precise molecular mechanism of Anticancer agent 119 is still under investigation,

many anticancer compounds exert their effects by modulating key signaling pathways that

control cell proliferation, survival, and apoptosis. The following diagram illustrates a

representative signaling pathway often implicated in cancer, which could be a potential target

for agents like Anticancer agent 119.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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